(E)-N-(4-chlorobenzyl)-3-{4-[(3-chlorobenzyl)oxy]phenyl}-2-propenamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “(E)-N-(4-chlorobenzyl)-3-{4-[(3-chlorobenzyl)oxy]phenyl}-2-propenamide” is a complex organic molecule. It contains two chlorobenzyl groups, one of which is attached to a phenyl ring via an ether linkage. The other is attached to a propenamide group via an amide linkage .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, including the formation of the ether and amide bonds. The chlorobenzyl groups could potentially be introduced via a nucleophilic aromatic substitution reaction .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the chlorobenzyl, phenyl, and propenamide groups. The “(E)” in the name indicates the configuration of the double bond in the propenamide group .Chemical Reactions Analysis
As an organic compound, “(E)-N-(4-chlorobenzyl)-3-{4-[(3-chlorobenzyl)oxy]phenyl}-2-propenamide” could potentially undergo a variety of chemical reactions. The presence of the ether and amide groups could make it susceptible to reactions such as hydrolysis .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Factors such as its polarity, solubility, stability, and reactivity would be influenced by the presence and arrangement of the chlorobenzyl, phenyl, and propenamide groups .Scientific Research Applications
Organic Synthesis Intermediates
This compound can serve as an intermediate in the synthesis of various organic molecules. Its structure contains functional groups that are amenable to further chemical reactions, such as the boronic acid group, which is useful in Suzuki coupling reactions . These reactions are pivotal in creating carbon-carbon bonds, a fundamental step in constructing complex organic molecules for pharmaceuticals and materials science.
Pharmaceutical Research
In pharmaceutical research, the compound’s chlorobenzyl and propenamide moieties may be explored for their biological activity. Similar structures have been investigated for their potential as inhibitors of certain enzymes or receptors . This could lead to the development of new therapeutic agents targeting diseases where these enzymes or receptors play a crucial role.
Material Science
The presence of phenylboronic acid derivatives in the compound suggests its utility in material science, particularly in the creation of sensing materials for biological detection . Phenylboronic acids can form reversible covalent bonds with sugars, which is useful in developing sensors for glucose or other saccharides.
Green Chemistry
Compounds with similar structures have been used in green chemistry applications , such as in the Diels-Alder reaction as part of a multi-step synthesis process that adheres to principles of atom economy and waste reduction . This aligns with the growing need for environmentally friendly chemical processes.
Chemical Education
Due to its complexity and versatility, this compound can be used in educational settings to teach advanced organic chemistry concepts. It can be employed in laboratory courses to demonstrate synthetic techniques, purification methods, and analytical tools like NMR spectroscopy .
Agricultural Chemistry
While not directly related to the compound , chlorobenzyl derivatives are sometimes used in the synthesis of agrochemicals . Research into similar compounds could lead to the development of new pesticides or herbicides with improved efficacy and safety profiles.
Future Directions
properties
IUPAC Name |
(E)-3-[4-[(3-chlorophenyl)methoxy]phenyl]-N-[(4-chlorophenyl)methyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19Cl2NO2/c24-20-9-4-18(5-10-20)15-26-23(27)13-8-17-6-11-22(12-7-17)28-16-19-2-1-3-21(25)14-19/h1-14H,15-16H2,(H,26,27)/b13-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCYPDTNNLQMRTK-MDWZMJQESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)COC2=CC=C(C=C2)C=CC(=O)NCC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)Cl)COC2=CC=C(C=C2)/C=C/C(=O)NCC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19Cl2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-N-(4-chlorobenzyl)-3-{4-[(3-chlorobenzyl)oxy]phenyl}-2-propenamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.